Cas no 149180-48-3 (3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one)

• Product Name: 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one
• CAS No: 149180-48-3
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 1080652
• PubChem ID: 91825845
• Update Time: 2025-10-28

3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one
• 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one
• [ "" ]
• 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-diMethoxy-6-MethylchroMan-4-one
• 5-Hydroxy-7,8-dimethoxy-6-methyl-3-(3',4'-dihydroxybenzyl)chroman-4-one
• 3-(2,4-dihydroxybenzyl)-5-hydroxyl-7,8-dimethoxy-6-methylchroman-4-one
• 3-(2,4-Dihydroxybenzyl)-5-hydroxy-7,8-dimethoxy-6-methylchroman-4-one
• 3-[(2,4-dihydroxyphenyl)methyl]-5-hydroxy-7,8-dimethoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• AKOS025289072
• 149180-48-3
• 3-[(2,4-dihydroxyphenyl)methyl]-5-hydroxy-7,8-dimethoxy-6-methyl-2,3-dihydrochromen-4-one
• 3-(2,4-Dihydroxybenzyl)-5-hydroxy
• -7,8-dimethoxy-6-methylchroman-4-one

• Inchi： 1S/C19H20O7/c1-9-15(22)14-16(23)11(6-10-4-5-12(20)7-13(10)21)8-26-18(14)19(25-3)17(9)24-2/h4-5,7,11,20-22H,6,8H2,1-3H3
• InChI Key： UFYRDFXCXPHUDD-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(C)=C(C=2C(C(C1)CC1C=CC(=CC=1O)O)=O)O)OC)OC

Computed Properties

• Exact Mass: 360.12100
• Monoisotopic Mass: 360.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 637.9±55.0 °C at 760 mmHg
• Flash Point: 231.6±25.0 °C
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• PSA: 105.45000
• LogP: 2.56300
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one

3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one: A Comprehensive Overview

The compound 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one (CAS No. 149180-48-3) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a ketone group. Its unique structure, characterized by multiple hydroxyl and methoxy groups, makes it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the biological activity of this compound, particularly its antioxidant properties and anti-inflammatory effects. Researchers have explored its potential as a natural product derivative for use in pharmaceuticals and nutraceuticals. The presence of polyphenolic groups in its structure contributes to its ability to scavenge free radicals, making it a promising candidate for combating oxidative stress-related diseases.

The synthesis of 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one involves a series of intricate organic reactions. Scientists have developed efficient methodologies to construct its complex framework, often employing techniques such as Stille coupling and Mitsunobu reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in biological assays.

In terms of applications, this compound has shown remarkable potential in the field of drug discovery. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its role as a lead molecule for developing novel anti-inflammatory agents. Additionally, its selective binding affinity for certain receptors has opened avenues for exploring its utility in treating neurodegenerative diseases.

One of the most recent breakthroughs involving this compound is its use in nanoformulation development. Researchers have successfully incorporated it into lipid nanoparticles to enhance its bioavailability and targeting efficiency. This innovation could significantly improve its therapeutic efficacy when used in clinical settings.

Despite its promising properties, the synthesis and characterization of 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one present several challenges. The steric hindrance caused by the multiple substituents on the chromanone ring requires precise control over reaction conditions to ensure optimal product formation. Moreover, the isolation and purification steps demand advanced chromatographic techniques to achieve high-purity samples suitable for biological testing.

In conclusion, 3-(2,4-Dihydroxybenzyl)-5-hydroxy -7,8-dimethoxy-6-methylchroman-4-one (CAS No. 149180-48-3) stands out as a multifaceted compound with vast potential across various scientific domains. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern medicine and material science.